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CAS No.: 75-73-0
Cat. No.: B1216895
Get Quote
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A Comparative Study of Carbon Tetrafluoride (CF4) Adsorption on Different Nanoporous
Materials

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the performance of various nanoporous
materials for the adsorption of carbon tetrafluoride (CF4), a potent greenhouse gas. The
information is compiled from recent scientific literature and aims to assist researchers in
selecting suitable materials for CF4 capture and separation applications.

Performance Comparison of Nanoporous Materials
for CF4 Adsorption

The efficiency of a nanoporous material for gas adsorption is primarily evaluated based on its
uptake capacity, selectivity towards the target gas, and the strength of interaction, often
quantified by the isosteric heat of adsorption. Below is a compilation of quantitative data for
different classes of nanoporous materials: Metal-Organic Frameworks (MOFs), zeolites, and
carbon-based materials.
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Table 1: CF4 Adsorption Capacities and Selectivity
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Note: Direct comparison should be made with caution due to varying experimental and

simulation conditions.
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Logical Workflow for Comparative Adsorption

Studies

The following diagram illustrates a typical workflow for a comparative study of gas adsorption

on nanoporous materials, from material selection to performance evaluation.
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Figure 1. Workflow for Comparative CF4 Adsorption Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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